Cas no 154229-36-4 (Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate)

Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate structure
154229-36-4 structure
Product Name:Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate
CAS No:154229-36-4
MF:C20H25F3O3S
MW:402.470915555954
CID:904162
PubChem ID:10476216
Update Time:2025-04-19

Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate
    • Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate Discontinued
    • [(8R,9S,10R,13S,14S)-10,13-dimethyl-2,7,8,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl] trifluoromethanesulfonate
    • Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate Discontinued
    • androsta-3,5,16-trien-17-yl trifluoromethanesulfonate
    • androsta-3,5,16-trien-17-yl trifluoromethanesulphonate
    • DTXSID20440580
    • DB-229822
    • 154229-36-4
    • SCHEMBL8434324
    • Inchi: 1S/C20H25F3O3S/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(19(15,2)12-10-16(14)18)26-27(24,25)20(21,22)23/h3,5-6,9,14-16H,4,7-8,10-12H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
    • InChI Key: HTQBXNHYTUSZON-QAGGRKNESA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC=CC3=CC[C@H]12

Computed Properties

  • Exact Mass: 402.14800
  • Monoisotopic Mass: 402.14765031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 834
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 6.55610

Androsta-3,5,16-trien-17-ol Trifluoromethanesulfonate Production Method

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